Cas no 1804834-37-4 (4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine)

4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is a fluorinated and iodinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structural features, including the fluoromethyl and trifluoromethoxy groups, enhance metabolic stability and lipophilicity, making it valuable for drug discovery and material science applications. The iodine substituent provides a versatile handle for further functionalization via cross-coupling reactions, enabling precise modifications for target-oriented synthesis. The compound’s high purity and well-defined reactivity profile ensure reliable performance in synthetic workflows. Its unique substitution pattern offers advantages in designing bioactive molecules with improved pharmacokinetic properties. Suitable for use as an intermediate in medicinal chemistry and specialty chemical synthesis.
4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine structure
1804834-37-4 structure
Product Name:4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine
CAS No:1804834-37-4
MF:C8H6F4INO
MW:335.037428379059
CID:4834382
Update Time:2025-05-20

4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine
    • Inchi: 1S/C8H6F4INO/c1-4-5(3-9)2-6(13)14-7(4)15-8(10,11)12/h2H,3H2,1H3
    • InChI Key: SHQDWTXXZJZAEC-UHFFFAOYSA-N
    • SMILES: IC1=CC(CF)=C(C)C(=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 213
  • XLogP3: 3.6
  • Topological Polar Surface Area: 22.1

4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092883-1g
4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine
1804834-37-4 97%
1g
$1,579.40 2022-04-01

Additional information on 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804834-37-4)

The compound 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine (CAS No. 1804834-37-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a fluoromethyl group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is its role in the development of next-generation pharmaceuticals. Fluorinated compounds are known for their ability to enhance the bioavailability and metabolic stability of drugs, making them a cornerstone of modern medicinal chemistry. The presence of both fluorine and iodine in this molecule opens up possibilities for radio-labeling and imaging applications, which are critical in diagnostic medicine and targeted therapy.

In the realm of agrochemicals, 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is being explored as a building block for novel pesticides and herbicides. The trifluoromethoxy group is particularly noteworthy, as it often imparts enhanced pesticidal activity and environmental persistence. With the global push toward sustainable agriculture, researchers are investigating how this compound can contribute to low-toxicity and high-efficiency crop protection solutions.

Another area where CAS No. 1804834-37-4 is making waves is in material science. Fluorinated pyridines are known for their thermal stability and chemical resistance, making them suitable for advanced polymer formulations and electronic materials. The combination of fluorine and iodine in this compound could also pave the way for innovative organic semiconductors and light-emitting diodes (LEDs), aligning with the increasing demand for energy-efficient technologies.

From a synthetic chemistry perspective, 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine presents intriguing challenges and opportunities. The iodo substituent offers a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely used in organic synthesis. Meanwhile, the fluoromethyl group can participate in nucleophilic substitutions, expanding the compound's utility in structure-activity relationship (SAR) studies.

Given the rising interest in fluorinated compounds and halogenated heterocycles, CAS No. 1804834-37-4 is poised to remain a focal point in chemical research. Its applications span multiple industries, from life sciences to advanced materials, reflecting the compound's versatility and potential. As the scientific community continues to explore its properties, 4-(Fluoromethyl)-6-iodo-3-methyl-2-(trifluoromethoxy)pyridine is likely to play a pivotal role in shaping future innovations.

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